Cas no 1601008-48-3 (3-(1-methyl-1H-pyrazol-4-yl)oxypropan-1-amine)

• Product Name: 3-(1-methyl-1H-pyrazol-4-yl)oxypropan-1-amine
• CAS No: 1601008-48-3
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6372969
• PubChem ID: 116792512
• Update Time: 2025-07-31

3-(1-methyl-1H-pyrazol-4-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-4-yl)oxypropan-1-amine
• 3-[(1-Methyl-1H-pyrazol-4-yl)oxy]propan-1-amine
• 1-Propanamine, 3-[(1-methyl-1H-pyrazol-4-yl)oxy]-
• 1601008-48-3
• EN300-1853255

• Inchi： 1S/C7H13N3O/c1-10-6-7(5-9-10)11-4-2-3-8/h5-6H,2-4,8H2,1H3
• InChI Key： MKKSXVHCMYRHCC-UHFFFAOYSA-N
• SMILES： C(N)CCOC1=CN(C)N=C1

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 289.7±20.0 °C(Predicted)
• pka: 9.50±0.10(Predicted)